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Compound of Interest

Compound Name: 2-Hexyl-1-dodecanol

Cat. No.: B1181050

An In-depth Technical Guide to the Physicochemical Characteristics of 2-Hexyl-1-dodecanol

Introduction

2-Hexyl-1-dodecanol (CAS No: 110225-00-8) is a C18 branched-chain primary alcohol. It
belongs to the class of Guerbet alcohols, which are known for their unique molecular
architecture that imparts distinct and valuable properties compared to their linear-chain
counterparts.[1] The branching disrupts crystal lattice formation, resulting in significantly lower
melting points and excellent fluidity, even at low temperatures.[1] While a linear C18 alcohol
like 1-octadecanol is a waxy solid at room temperature, 2-Hexyl-1-dodecanol remains a liquid.

[1]

This technical guide provides a comprehensive overview of the physicochemical characteristics
of 2-Hexyl-1-dodecanol, its synthesis, and its applications, with a focus on data relevant to
researchers, scientists, and drug development professionals. It is important to note that much
of the detailed experimental data in scientific literature is for the closely related C16 analogue,
2-Hexyl-1-decanol (CAS No: 2425-77-6). Where data for the C18 alcohol is unavailable, data
for the C16 analogue is provided for comparison, as their properties and reaction mechanisms
are very similar.

Physicochemical Characteristics

The physical and chemical properties of 2-Hexyl-1-dodecanol are summarized below. Its
branched, saturated hydrocarbon chain provides high oxidative and thermal stability, while the
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primary hydroxyl group remains reactive for various chemical modifications.[1]

Quantitative Data Summary

The key quantitative physicochemical properties for 2-Hexyl-1-dodecanol (C18) and its

commonly referenced analogue 2-Hexyl-1-decanol (C16) are presented in the tables below for

easy comparison.

Table 1: Physicochemical Properties of 2-Hexyl-1-dodecanol (C18)

Property Value Reference(s)
CAS Number 110225-00-8 [1][2]
Molecular Formula CisH3s0 [1][3]
Molecular Weight 270.50 g/mol [11[2]
Appearance Colorless to pale yellow liquid [11[3]

Melting Point -10 °C (est.); -7.5°C [2][4]

Boiling Point ii;?i g?_rz:sro mmHg (est): [21[4]

Density 0.836 g/cm? [4]

Flash Point 124.9 °C (est.) [2][4]

Refractive Index

n20/D 1.449

[1]14]

Water Solubility

0.01745 mg/L @ 25 °C (est.)

[2]

logP (o/w)

7.815 (est.)

[2]

| Vapor Pressure | 1.11E-05 mmHg @ 25°C |[4] |

Table 2: Physicochemical Properties of 2-Hexyl-1-decanol (C16)
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Property Value Reference(s)
CAS Number 2425-77-6 [51[61[71[8]
Molecular Formula Ci16H340 [61[7]
Molecular Weight 242.44 g/mol [61[719]
Appearance Colorless liquid/oil [6][10]

Melting Point -21to-15°C [5][8][10][11]
Boiling Point 193-197 °C @ 33 mmHg [51I8][10][11]
Density 0.836 g/mL @ 25 °C [51I8][10][11]
Flash Point 159 °C (closed cup) [5][8]
Refractive Index n20/D 1.449 [51I8][10][11]

Insoluble in water; Soluble in
Solubility ethanol, ether, benzene, [6][11]

chloroform, methanol

logP (o/w) 6.66 @ 20°C [11]

| pKa | 15.08 £ 0.10 (Predicted) |[11] |

Experimental Protocols & Synthesis

2-Hexyl-1-dodecanol is primarily synthesized via the Guerbet reaction. An alternative route
involves the hydrogenation of fatty acid esters.

Protocol 1: Guerbet Reaction Synthesis

The Guerbet reaction, discovered by Marcel Guerbet, is a dimerization of a primary alcohol to
form a larger, B-branched primary alcohol.[12] For the synthesis of 2-Hexyl-1-decanol (C16),
the precursor is 1-octanol.

Methodology:
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e Reactant Charging: A multi-neck flask equipped with a mechanical stirrer, temperature probe,
nitrogen inlet, and a Dean-Stark apparatus is charged with the precursor alcohol (e.g., 40 g
of 1-octanol).[7]

o Catalyst Addition: An alkaline catalyst, such as granular potassium hydroxide (e.g., 1.5 wt%),
and a co-catalyst, like a copper-nickel catalyst on a hydrotalcite support (e.g., 1 wt%), are
added to the flask.[7]

e Reaction Conditions: The mixture is heated under a nitrogen flow (50-60 mL/min) to the
reflux temperature of the alcohol (approx. 195-200 °C).[7] The reaction is typically run for
several hours (e.g., 8 hours) at a temperature up to 225 °C, with water being continuously
removed via the Dean-Stark trap.[7]

 Purification: After cooling, the reaction mixture is centrifuged to remove the catalyst and any
precipitated potassium carboxylate soaps (a by-product of the Cannizzaro side reaction).[7]
[13] The final product is then purified by fractional vacuum distillation to separate the desired
Guerbet alcohol from unreacted precursor alcohol.[1][7]

Caption: The four-step mechanism of the Guerbet reaction.

Protocol 2: Hydrogenation of Fatty Acid Esters

This alternative two-step method offers greater control over the final product structure.[1]
Methodology:

» Ester Synthesis: A C18 branched-chain fatty acid (2-hexyldecanoic acid) is first synthesized.
This acid is then esterified, typically to its methyl ester (methyl 2-hexyldecanoate).[1]

o Catalytic Hydrogenation: The resulting fatty acid methyl ester (FAME) is subjected to high-
pressure hydrogenation over a heterogeneous catalyst.[1] The catalyst is chosen to
efficiently reduce the ester group to a primary hydroxyl group, yielding 2-Hexyl-1-
dodecanol.[1]

Caption: Workflow for synthesis via fatty acid ester hydrogenation.

Applications in Research and Drug Development
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2-Hexyl-1-dodecanol's unique properties make it a valuable compound in various scientific
fields.

o Chemical Intermediate: It serves as a high-purity, regiospecific branched compound for
introducing liquidity and lubrication into formulations.[1] The primary hydroxyl group allows
for subsequent reactions like esterification, ethoxylation, and propoxylation to create
derivatives with unique characteristics.[1][2]

e Specialty Solvent: Its branched structure and hydrophobic nature make it an excellent
solvent for nonpolar compounds.[1] This property is leveraged in extraction and purification
processes.[1]

o Drug Development & Analysis: A significant application is its use as an organic solvent in
advanced extraction techniques for bioanalysis.[1] Specifically, 2-Hexyl-1-decanol is used in
Parallel Artificial Liqguid Membrane Extraction (PALME) to isolate non-polar acidic drugs from
human plasma samples prior to analysis.[10][11]

o Cosmetic and Pharmaceutical Formulations: Due to its low irritation potential, liquidity, and
emollient properties, it is used as a skin-conditioning agent and solvent in cosmetic and
pharmaceutical preparations.[1][10][11][14]

Workflow: Parallel Artificial Liquid Membrane Extraction
(PALME)

The PALME technique is used for sample preparation in bioanalysis, where 2-Hexyl-1-decanol
can function as the organic liquid membrane.

Caption: Workflow for drug extraction using PALME.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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